2-phenyl-N-(2-(4-tosylpiperazin-1-yl)ethyl)acetamide hydrochloride

• IUPAC Name: N-[2-[4-(4-methylphenyl)sulfonylpiperazin-1-yl]ethyl]-2-phenylacetamide;hydrochloride
• InChI: InChI=1S/C21H27N3O3S.ClH/c1-18-7-9-20(10-8-18)28(26,27)24-15-13-23(14-16-24)12-11-22-21(25)17-19-5-3-2-4-6-19;/h2-10H,11-17H2,1H3,(H,22,25);1H
• InChI Key: RZFKBJPGLYJPFE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)CCNC(=O)CC3=CC=CC=C3.Cl
• Molecular Formula: C21H28ClN3O3S
• Molecular Weight: 438.0 g/mol

Description

2-phenyl-N-(2-(4-tosylpiperazin-1-yl)ethyl)acetamide hydrochloride is a synthetic compound that belongs to the class of piperazine derivatives. This compound has received significant attention from the scientific community due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 2-phenyl-N-(2-(4-tosylpiperazin-1-yl)ethyl)acetamide hydrochloride is not fully understood. However, it is believed to work by modulating the activity of neurotransmitters such as serotonin, dopamine, and norepinephrine in the brain.
Biochemical and Physiological Effects:
2-phenyl-N-(2-(4-tosylpiperazin-1-yl)ethyl)acetamide hydrochloride has been shown to have a number of biochemical and physiological effects. It has been shown to reduce inflammation and pain by inhibiting the production of pro-inflammatory cytokines. It has also been shown to have anticonvulsant effects by modulating the activity of ion channels in the brain.

Advantages and Limitations for Lab Experiments

One advantage of using 2-phenyl-N-(2-(4-tosylpiperazin-1-yl)ethyl)acetamide hydrochloride in lab experiments is its relatively low toxicity. It has also been shown to have a wide range of potential therapeutic applications. However, one limitation is that its exact mechanism of action is not fully understood, which makes it difficult to predict its effects in different experimental settings.

Future Directions

There are many potential future directions for research on 2-phenyl-N-(2-(4-tosylpiperazin-1-yl)ethyl)acetamide hydrochloride. One direction is to study its potential as a treatment for anxiety and depression. Another direction is to investigate its potential as a treatment for neurological disorders such as epilepsy and Parkinson's disease. Additionally, further research is needed to fully understand its mechanism of action and to develop more effective and targeted therapies based on this compound.

Synthesis Methods

2-phenyl-N-(2-(4-tosylpiperazin-1-yl)ethyl)acetamide hydrochloride can be synthesized using a multi-step process. The first step involves the reaction of 4-tosylpiperazine with ethyl 2-bromoacetate in the presence of a catalyst to form ethyl 2-(4-tosylpiperazin-1-yl)acetate. The second step involves the reaction of ethyl 2-(4-tosylpiperazin-1-yl)acetate with phenyl magnesium bromide in the presence of a catalyst to form 2-phenyl-N-(2-(4-tosylpiperazin-1-yl)ethyl)acetamide. The final step involves the addition of hydrochloric acid to the compound to form 2-phenyl-N-(2-(4-tosylpiperazin-1-yl)ethyl)acetamide hydrochloride.

Scientific Research Applications

2-phenyl-N-(2-(4-tosylpiperazin-1-yl)ethyl)acetamide hydrochloride has been studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, analgesic, and anticonvulsant properties. It has also been studied for its potential as a treatment for anxiety and depression.